N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide

• IUPAC Name: N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide
• InChI: InChI=1S/C13H16N2OS/c1-2-10(5-7-14)15-13(16)12-11(6-8-17-12)9-3-4-9/h6,8-10H,2-5H2,1H3,(H,15,16)
• InChI Key: UNKHXMIKYPIRHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC#N)NC(=O)C1=C(C=CS1)C2CC2
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide is a complex organic compound with a unique structure that includes a thiophene ring, a cyclopropyl group, and a cyanobutanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the cyanobutanamide moiety: This can be achieved by reacting 1-cyanobutan-2-ylamine with a suitable carboxylic acid derivative under appropriate conditions.

Thiophene ring formation: The thiophene ring can be synthesized through a series of reactions involving sulfur-containing reagents and appropriate catalysts.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of automated reactors may be employed to scale up the production.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with halogen atoms replacing hydrogen atoms.

Scientific Research Applications

N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• Benzyl N-(1-cyanobutan-2-yl)carbamate
• 1-anilino-N-(1-cyanobutan-2-yl)cyclopropane-1-carboxamide

Uniqueness

N-(1-cyanobutan-2-yl)-3-cyclopropylthiophene-2-carboxamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.